Cas no 2137426-64-1 ((1S)-1-(7-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine)

• Product Name: (1S)-1-(7-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine
• CAS No: 2137426-64-1
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 6136612
• PubChem ID: 165453520
• Update Time: 2025-05-21

(1S)-1-(7-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(7-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine
• EN300-726789
• 2137426-64-1

• Inchi： 1S/C11H14FNO/c1-7(13)9-4-8-2-3-10(12)5-11(8)14-6-9/h2-3,5,7,9H,4,6,13H2,1H3/t7-,9?/m0/s1
• InChI Key： WTTJRDXOGVHYAG-JAVCKPHESA-N
• SMILES： FC1C=CC2=C(C=1)OCC([C@H](C)N)C2

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Additional information on (1S)-1-(7-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine

Exploring the Compound CAS No. 2137426-64-1: (1S)-1-(7-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine

The compound with CAS No. 2137426-64-1, known as (1S)-1-(7-fluoro-3,4-dihydro-2H-benzopyran-3-yl)ethan-amine, is a structurally complex molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzopyrans, which are fused bicyclic structures consisting of a benzene ring and a dihydropyran ring. The presence of a fluorine atom at the 7th position of the benzopyran ring introduces unique electronic and steric properties, making this compound a valuable subject for both synthetic and mechanistic studies.

The stereochemistry of the compound is defined by the (S) configuration at the chiral center of the ethanamine moiety. This stereochemical feature is critical in determining the compound's biological activity, as it can influence molecular interactions with target proteins or enzymes. Recent advancements in asymmetric synthesis have enabled researchers to efficiently construct this chiral center, paving the way for large-scale production of enantiomerically pure samples.

In terms of synthesis, the construction of this compound involves a multi-step process that typically begins with the preparation of the benzopyran core. One common approach involves the cyclization of an appropriately substituted dihydrobenzofuran derivative under acidic conditions. Subsequent fluorination and amine substitution steps are then employed to introduce the fluorine atom and ethanamine group, respectively. The use of transition metal catalysts has significantly enhanced the efficiency and selectivity of these transformations.

The biological activity of CAS No. 2137426-64-1 has been extensively studied in recent years. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against several key enzymes involved in metabolic pathways. For instance, it has been shown to inhibit histone deacetylases (HDACs), which are critical regulators of gene expression. This property makes it a promising candidate for the development of anti-cancer therapies, as HDAC inhibitors are known to induce cell cycle arrest and apoptosis in cancer cells.

Beyond its enzymatic activity, this compound has also been investigated for its potential role in neurodegenerative diseases. Studies have shown that it can modulate the activity of certain ion channels, which are implicated in conditions such as epilepsy and Alzheimer's disease. The ability to target these channels selectively could lead to novel therapeutic strategies with fewer side effects compared to existing treatments.

In addition to its pharmacological applications, CAS No. 2137426-64-1 has found utility in materials science due to its unique optical properties. The benzopyran framework imparts strong fluorescence under UV light, making it a candidate for use in sensors and imaging agents. Recent research has focused on optimizing its photophysical properties through structural modifications, further expanding its potential applications.

The synthesis and characterization of this compound have also contributed significantly to our understanding of stereochemical control in organic reactions. By employing advanced techniques such as X-ray crystallography and computational modeling, researchers have been able to elucidate the stereochemical outcomes of key reaction steps. These insights have not only improved synthetic methodologies but also deepened our understanding of molecular recognition processes.

In conclusion, CAS No. 2137426-64-, or (1S)-1-(7-fluoro-benzopyran-yl)ethanamine, represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure, coupled with advancements in synthetic methods and biological studies, positions it as a valuable tool for future research and development efforts.